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Compound of Interest

Compound Name: Triphenylarsine oxide

Cat. No.: B074650 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of hazardous chemicals is paramount. This guide provides essential, immediate safety

and logistical information for Triphenylarsine oxide, a compound that is toxic if swallowed or

inhaled and very toxic to aquatic life with long-lasting effects.[1][2][3]

Hazard Summary
Triphenylarsine oxide is a hazardous substance that requires careful handling to avoid

exposure. Key hazards include:

Acute Toxicity: Toxic if swallowed or inhaled.[2][3]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1][3] Discharge into

the environment must be avoided.[1]

Irritation: May cause irritation to the skin, eyes, and respiratory tract.[4]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling Triphenylarsine oxide.
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Protection Type Specific Recommendations Standards/Regulations

Eye and Face Protection

Chemical safety goggles or a

face shield are required.[1]

Contact lenses should not be

worn.[4]

Equipment should be tested

and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1]

Skin Protection

- Gloves: Handle with

chemical-resistant gloves (e.g.,

Neoprene or nitrile rubber).[4]

Gloves must be inspected prior

to use and disposed of

properly after.[1] - Protective

Clothing: A complete suit

protecting against chemicals is

necessary to prevent skin

exposure.[1]

Protective gloves must satisfy

the specifications of

Regulation (EU) 2016/425 and

the standard EN 374.[1]

Respiratory Protection

A full-face particle respirator

type N99 (US) or type P2 (EN

143) respirator cartridges

should be used where risk

assessment shows air-

purifying respirators are

appropriate.[1] If the respirator

is the sole means of

protection, a full-face supplied

air respirator is required.[1]

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[1]

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area.[1]

Use appropriate exhaust ventilation, such as a chemical fume hood, at places where dust is

formed.[1]
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Emergency eye wash fountains and safety showers should be readily available.[4]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[1]

Avoid the formation of dust and aerosols.[1]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands thoroughly before breaks and immediately after handling the product.[1]

Do not eat, drink, or smoke when using this product.[4]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[1]

Store in a cool place.[1]

Store locked up.[4]

Disposal Plan
Waste Treatment:

Dispose of contents and containers in accordance with local, regional, and national

regulations.[1]

Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

The material may be dissolved or mixed with a combustible solvent and burned in a chemical

incinerator equipped with an afterburner and scrubber.[1]

Contaminated Packaging:

Handle uncleaned containers as you would the product itself.[1]

Dispose of contaminated packaging as unused product.[1]
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Spill Response:

In case of a spill, evacuate personnel to a safe area.[1]

Wear appropriate respiratory protection and avoid breathing dust.[1]

Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[1]

Pick up and arrange disposal without creating dust. Sweep up and shovel the material into a

suitable, closed container for disposal.[1]

Below is a workflow diagram for the safe handling and disposal of Triphenylarsine oxide.
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Workflow for Handling and Disposal of Triphenylarsine Oxide
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Caption: Workflow for Handling and Disposal of Triphenylarsine Oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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